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Compound of Interest

Compound Name: 2-Amino-5-bromopyridin-3-OL

Cat. No.: B1280607 Get Quote

In-Depth Technical Guide: 2-Amino-5-
bromopyridin-3-ol
For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the material safety data, experimental

protocols, and handling procedures for 2-Amino-5-bromopyridin-3-ol (CAS No: 39903-01-0).

The information is intended to support safe laboratory practices and inform research and

development activities.

Chemical and Physical Properties
The fundamental physical and chemical characteristics of 2-Amino-5-bromopyridin-3-ol are

summarized below. Data is compiled from various chemical suppliers and databases.
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Property Value Source

Molecular Formula C₅H₅BrN₂O --INVALID-LINK--

Molecular Weight 189.01 g/mol --INVALID-LINK--

Appearance
White to Gray to Brown

powder/crystal
--INVALID-LINK--

Melting Point 205-208 °C --INVALID-LINK--

Purity >98.0% (HPLC) --INVALID-LINK--

Solubility Slightly soluble in water. --INVALID-LINK--

Storage Temperature 0-8°C --INVALID-LINK--

Hazard Identification and Safety Data
2-Amino-5-bromopyridin-3-ol is classified as a hazardous substance. The following table

summarizes its GHS hazard classifications.
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Hazard Class Hazard Statement Source

Acute Toxicity, Oral (Category

4)
H302: Harmful if swallowed

--INVALID-LINK--[1], --

INVALID-LINK--[2]

Skin Corrosion/Irritation

(Category 2)
H315: Causes skin irritation --INVALID-LINK--[1]

Serious Eye Damage/Eye

Irritation (Category 2)

H319: Causes serious eye

irritation
--INVALID-LINK--[1]

Hazardous to the Aquatic

Environment, Long-Term

Hazard (Category 3)

H412: Harmful to aquatic life

with long lasting effects
--INVALID-LINK--[1]

Acute Toxicity, Dermal

(Category 4)

H312: Harmful in contact with

skin
--INVALID-LINK--[2]

Skin Sensitization (Category 1)
H317: May cause an allergic

skin reaction
--INVALID-LINK--[2]

Acute Toxicity, Inhalation

(Category 4)
H332: Harmful if inhaled --INVALID-LINK--[2]

Precautionary Statements: P261, P264, P270, P271, P272, P280, P301+P317, P302+P352,

P304+P340, P317, P321, P330, P333+P317, P362+P364, and P501.[2]

Experimental Protocols
Detailed toxicological studies for 2-Amino-5-bromopyridin-3-ol are not readily available in the

public domain. However, a synthesis protocol is provided below as a representative

experimental procedure involving this compound.

Synthesis of 2-Amino-5-bromopyridin-3-ol
This protocol describes the synthesis of 2-amino-3-hydroxy-5-bromopyridine from 2-amino-3,5-

dibromopyridine.

Materials:
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2-amino-3,5-dibromopyridine (6.5 parts)

Potassium hydroxide (85%, 12 parts)

Copper powder (0.5 part)

Water (100 parts)

Concentrated hydrochloric acid

Sodium chloride

Ethyl acetate/tetrahydrofuran mixture (9:1)

Sodium sulphate

Silica gel

Procedure:

A mixture of 6.5 parts of 2-amino-3,5-dibromopyridine, 12 parts of potassium hydroxide

(85%), 0.5 part of copper powder, and 100 parts of water is stirred under a nitrogen

atmosphere in an autoclave for 10 hours at 170°C.[3]

The resulting dark-colored solution is neutralized with concentrated hydrochloric acid and

then saturated with sodium chloride.[3]

The warm solution is extracted three times with an ethyl acetate/tetrahydrofuran mixture

(9:1).[3]

The combined organic extracts are filtered through Hyflo, dried with sodium sulphate, and

then filtered again.[3]

After evaporating the solvent, the residue is taken up in a small amount of hot ethyl acetate.

[3]

The product is purified by chromatography through silica gel.[3]
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Evaporation of the solvent yields 2.2 parts (46.3% of theory) of 2-amino-3-hydroxy-5-

bromopyridine with a melting point of 205°-208° C.[3]

Handling, Storage, and Disposal
Handling:

Avoid all personal contact, including inhalation of dust.[4]

Use in a well-ventilated area.[4]

Wear protective gloves, protective clothing, eye protection, and face protection.[1][4]

Do not eat, drink, or smoke when using this product.[1]

Wash hands and any exposed skin thoroughly after handling.[1]

Storage:

Store in a cool, well-ventilated place.

Keep container tightly closed.

Store at 0-8°C for long-term stability.

Disposal:

Dispose of contents/container to an approved waste disposal plant in accordance with local

regulations.

Biological Activity and Signaling Pathways
While specific signaling pathways for 2-Amino-5-bromopyridin-3-ol have not been identified,

it is a valuable intermediate in the synthesis of various biologically active molecules, including

potential kinase inhibitors for cancer chemotherapy.[5] Its structural features allow for its use as

a building block in the development of novel therapeutic agents.[6]

Visualizations
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General Laboratory Workflow for Handling 2-Amino-5-
bromopyridin-3-ol

Preparation

Handling

Cleanup & Disposal

Wear Appropriate PPE
(Gloves, Goggles, Lab Coat)

Work in a Ventilated
Fume Hood

Ensure Safety

Weigh Solid Compound

Proceed with Caution

Dissolve in
Appropriate Solvent

Perform Reaction

Decontaminate Glassware
and Surfaces

After Experiment

Dispose of Waste in
Labeled Hazardous

Waste Container

Remove PPE
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Click to download full resolution via product page

Caption: A general workflow for the safe handling of 2-Amino-5-bromopyridin-3-ol in a

laboratory setting.
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Caption: The role of 2-Amino-5-bromopyridin-3-ol as a key intermediate in the synthesis of

complex, biologically active compounds.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 8 Tech Support

https://www.benchchem.com/product/b1280607?utm_src=pdf-body-img
https://www.benchchem.com/product/b1280607?utm_src=pdf-body
https://www.benchchem.com/product/b1280607?utm_src=pdf-body-img
https://www.benchchem.com/product/b1280607?utm_src=pdf-body
https://www.benchchem.com/product/b1280607?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1280607?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


References

1. datasheets.scbt.com [datasheets.scbt.com]

2. 2-Amino-5-bromo-3-hydroxypyridine | C5H5BrN2O | CID 11694041 - PubChem
[pubchem.ncbi.nlm.nih.gov]

3. prepchem.com [prepchem.com]

4. store.apolloscientific.co.uk [store.apolloscientific.co.uk]

5. ijssst.info [ijssst.info]

6. chemimpex.com [chemimpex.com]

To cite this document: BenchChem. [2-Amino-5-bromopyridin-3-ol material safety data sheet
(MSDS)]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1280607#2-amino-5-bromopyridin-3-ol-material-
safety-data-sheet-msds]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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Phone: (601) 213-4426
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